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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Anwendungshinweise und Protokolle fur Forscher, Wissenschaftler und Fachleute in der
Arzneimittelentwicklung

Einfihrung

Polyvinylbutyral (PVB) ist ein thermoplastisches Harz, das vor allem fur seine Verwendung als
Zwischenschicht in Verbundsicherheitsglas bekannt ist, wo es fir Splitterbindung und erhéhte
Resttragfahigkeit sorgt.[1][2] Seine einzigartigen Eigenschaften wie hervorragende Flexibilitat,
Haftung auf verschiedensten Untergriinden, optische Transparenz und geringe
Verarbeitungstemperaturen machen es jedoch auch zu einem vielversprechenden Material fur
den aufstrebenden Bereich der flexiblen Elektronik und Sensorik.[3][4] Diese
Anwendungsbeschreibung gibt einen detaillierten Uberblick tiber den Einsatz von PVB in der
Herstellung von Sensoren und flexibler Elektronik, einschlie3lich quantitativer Daten,
experimenteller Protokolle und visueller Darstellungen von Arbeitsablaufen.

Schlusseleigenschaften von Polyvinylbutyral (PVB)

PVB bietet eine Kombination von physikalischen und chemischen Eigenschatften, die es fur
flexible elektronische Anwendungen attraktiv machen. Die folgende Tabelle fasst die
wichtigsten quantitativen Eigenschaften von PVB zusammen.
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Relevanz fiir
Eigenschaft Typischer Wert Einheit Sensoren und
flexible Elektronik

Mechanische

Eigenschaften

Gewadbhrleistet die
L Robustheit und
Zugfestigkeit 30-50 MPa o
Langlebigkeit von

flexiblen Bauteilen.

Bestimmt die
Steifigkeit des
Materials; ein
Elastizitatsmodul 15-25 GPa niedrigerer Modul ist
fur flexible
Anwendungen

vorteilhaft.

Zeigt die Fahigkeit

des Materials, sich zu

dehnen, ohne zu
Bruchdehnung 20-70 %

brechen, was flr

biegsame Elektronik

entscheidend ist.

Thermische

Eigenschaften

Glaslibergangstemper 60 - 75 °C Definiert den

atur (Tg) Temperaturbereich, in
dem das Material von
einem harten,
glasartigen Zustand in
einen weicheren,
gummiartigen Zustand
Ubergeht. Dies ist
wichtig fur die
Verarbeitung und den
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Betriebstemperaturber

eich des Sensors.

Elektrische

Eigenschaften

Wichtig fur die

Verwendung als

Dielektrizitatskonstant 30.38 dielektrische Schicht
e (bei 1 MHz) R in Kondensatoren
oder als

Isoliermaterial.

Bestimmt die
maximale elektrische
Feldstarke, der das

Material standhalten

Durchschlagfestigkeit 15-25 kV/mm ]
kann, ohne seine
isolierenden
Eigenschaften zu
verlieren.

Optische

Eigenschaften

Ermdglicht den
Einsatz in
Lichtdurchlassigkeit transparenten
. > 88 % .
(3mm Dicke) elektronischen
Bauteilen wie Displays

oder Photovoltaik.[3]

Wichtig fur optische
) Anwendungen und die
Brechungsindex 1.48-1.49 -
Anpassung an andere

Materialien.

Anwendungen in der Sensorik und flexiblen
Elektronik
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Die Vielseitigkeit von PVB ermdglicht seinen Einsatz in einer Reihe von Sensoranwendungen:

» Piezoelektrische Sensoren: PVB zeigt nach entsprechender Polarisationsbehandlung
piezoelektrische Eigenschaften. Dies ermdglicht die Herstellung von flexiblen Druck-,
Vibrations- und Akustiksensoren. Diese Sensoren kdnnen Vibrationen durch Bewegung oder
Biegung wahrnehmen.

e Dehnungssensoren: Durch die Einarbeitung von leitfahigen Nanomaterialien (z. B.
Kohlenstoffnanoréhrchen, Graphen) in die PVB-Matrix kdnnen hochempfindliche
Dehnungssensoren hergestellt werden. Die Flexibilitdt des PVB ermoglicht es diesen
Sensoren, sich an gekrimmte Oberflachen anzupassen und grof3e Verformungen zu

messen.

e Biosensoren: Die Biokompatibilitat von PVB macht es zu einem geeigneten Material fur die
Entwicklung von Biosensoren. Es kann als Immobilisierungsmatrix fir Enzyme oder
Antikorper in elektrochemischen oder optischen Biosensoren dienen.

o Flexible Substrate: PVB kann als flexibles und transparentes Substrat fir den Aufbau von
elektronischen Schaltungen, organischen Leuchtdioden (OLEDs) und
Dunnschichttransistoren (TFTs) dienen.

Experimentelle Protokolle

Die folgenden Protokolle beschreiben die grundlegenden Schritte zur Herstellung von PVB-
basierten Sensoren.

Dieses Protokoll beschreibt die Herstellung einer PVB-L6sung, die als Ausgangsmaterial fur
verschiedene Beschichtungstechniken dient.

o Materialien:

o Polyvinylbutyral (PVB) Harz (z.B. Mowital®, Butvar®)

o

Ldsungsmittel (z.B. Ethanol, Isopropanol, Butanol, oder eine Mischung)

[¢]

Magnetriihrer und Ruhrfisch

[¢]

Becherglas
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o Waage

e Vorgehensweise:

1. Wiegen Sie die gewlinschte Menge an PVB-Harz ab.

. Messen Sie das entsprechende Volumen des Losungsmittels ab, um die gewtinschte

Konzentration zu erreichen (typischerweise 5-20 Gew.-%).

. Geben Sie den Ruhrfisch und das Lésungsmittel in das Becherglas und stellen Sie es auf

den Magnetruhrer.

. Fugen Sie das PVB-Harz langsam und unter standigem Ruhren zum Lésungsmittel hinzu,

um die Bildung von Klumpen zu vermeiden.

. Decken Sie das Becherglas ab (z.B. mit Parafilm), um die Verdunstung des

Losungsmittels zu minimieren.

. Ruhren Sie die Losung bei Raumtemperatur, bis sich das PVB vollstandig aufgelost hat.

Dies kann mehrere Stunden dauern. Die Losung sollte klar und homogen sein.

. Lassen Sie die Losung vor der Verwendung ruhen, um Luftblasen entweichen zu lassen.

Diese Methode eignet sich zur Herstellung von gleichmafigen Dunnfilmen auf flachen

Substraten.

o Materialien und Gerate:

o Vorbereitete PVB-LAsung (siehe Protokoll 1)

[e]

o

[¢]

[¢]

Substrat (z.B. Glas, Siliziumwafer, PET-Folie)

Rotationsbeschichter (Spin Coater)

Pipette oder Spritze

Heizplatte oder Ofen

e Vorgehensweise:
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1. Reinigen Sie das Substrat griindlich (z.B. mit Aceton, Isopropanol und deionisiertem
Wasser in einem Ultraschallbad).

2. Trocknen Sie das Substrat mit einem Stickstoffstrom oder in einem Ofen.

3. Platzieren Sie das Substrat auf dem Chuck des Rotationsbeschichters und aktivieren Sie
das Vakuum.

4. Geben Sie eine ausreichende Menge der PVB-L6sung in die Mitte des Substrats, um es
vollstandig zu bedecken.

5. Starten Sie das Rotationsbeschichtungsprogramm. Ein typisches Programm besteht aus
zwei Schritten:

» Einem langsamen Schritt (z.B. 500 U/min fir 10 Sekunden) zur gleichmafRdigen
Verteilung der Lésung.

» Einem schnellen Schritt (z.B. 2000-5000 U/min fur 30-60 Sekunden) zur Erzielung der
gewulnschten Filmdicke.

6. Nach Abschluss des Programms stoppen Sie den Rotationsbeschichter und entnehmen
das Substrat vorsichtig.

7. Trocknen Sie den Film auf einer Heizplatte oder in einem Ofen bei einer Temperatur
unterhalb der Glastibergangstemperatur des PVB (z.B. 60-70 °C), um das restliche
Losungsmittel zu entfernen.

Visualisierung von Arbeitsablaufen

Die folgenden Diagramme, erstellt in der DOT-Sprache, visualisieren die beschriebenen
Prozesse.
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Abbildung 1: Allgemeiner Arbeitsablauf zur Herstellung von PVB-Dunnfilmen.
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Abbildung 2: Logischer Arbeitsablauf zur Herstellung eines flexiblen Dehnungssensors auf
PVB-Basis.

Charakterisierung der Sensoren

Nach der Herstellung missen die Sensoren charakterisiert werden, um ihre Leistungsfahigkeit
zu bewerten.
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Parameter

Messmethode

Typische Gerite

Elektrische Eigenschaften

Widerstand / Leitfahigkeit

2-Punkt- oder 4-Punkt-

Messung

Sourcemeter, Multimeter

Kapazitat

LCR-Meter

LCR-Meter

Piezoelektrischer Koeffizient
(d33)

d33-Meter

d33-Meter

Sensorleistung

Empfindlichkeit (Gauge Factor)

Anlegen einer definierten

Dehnung und Messung der

Mechanische Prifmaschine,

relativen Sourcemeter
Widerstandsanderung
Schnelle Anregung (z.B. ]
) Oszilloskop,
Ansprechzeit Druckpuls) und Messung der ]
) ] ) Funktionsgenerator
Signalanstiegs-/abfallzeit
Messung der Sensorantwort
Linearitat Uber einen Bereich von Datenerfassungssystem
Eingangssignalen
Messung der Sensorantwort
Hysterese bei ansteigendem und Datenerfassungssystem

abfallendem Eingangssignal

Mechanische Eigenschaften

Haftfestigkeit Gitterschnitttest, Pull-off-Test Haftfestigkeitsprifgerat
Biegefestigkeit Zyklische Biegepriifung Biegeprifmaschine
Fazit

Polyvinylbutyral ist ein vielseitiges und kostenguinstiges Material mit grolRem Potenzial fur die

Herstellung von Sensoren und flexibler Elektronik. Seine einfache Verarbeitbarkeit aus Losung,

seine hervorragenden mechanischen Eigenschaften und seine Kompatibilitat mit
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verschiedenen Substraten und funktionellen Materialien er6ffnen ein breites Spektrum an
Anwendungsmaoglichkeiten. Die in diesem Dokument beschriebenen Protokolle und
Arbeitsablaufe bieten eine solide Grundlage fur Forscher und Entwickler, um mit der
Erforschung und Nutzung von PVB in ihren spezifischen Anwendungen zu beginnen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. baunetzwissen.de [baunetzwissen.de]

e 2. s-lecfilm.com [s-lecfilm.com]

» 3. Anwendungsbereich Flexible Elektronik - Polytec PT [polytec-pt.com]
e 4. Flexible Elektronik [emft.fraunhofer.de]

« To cite this document: BenchChem. [Einsatz von Polyvinylbutyral (PVB) in der Herstellung
von Sensoren und flexibler Elektronik]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15481046#einsatz-von-pvb-in-der-herstellung-von-
sensoren-und-flexibler-elektronik]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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